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Compound of Interest

Compound Name: Isophorone-d5

Cat. No.: B3333701 Get Quote

Essential Safety and Handling Guide for
Isophorone-d5
This guide provides critical safety, handling, and disposal information for Isophorone-d5,

tailored for researchers, scientists, and drug development professionals. The following

procedures are designed to ensure the safe and effective use of this compound in a laboratory

setting.

Immediate Safety Concerns and Personal Protective
Equipment (PPE)
Isophorone-d5, similar to its non-deuterated counterpart, is a hazardous chemical. It is harmful

if swallowed or in contact with skin, causes serious eye irritation, may cause respiratory

irritation, and is a suspected carcinogen.[1][2][3] It is also a combustible liquid.[1][4] Adherence

to strict safety protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE) for Handling Isophorone-d5
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Protection Type Specification Rationale and Citation

Eye & Face

Chemical splash goggles
with side protection. A
face shield should be worn
if there is an elevated risk
of splashing.[4][5]

To prevent eye contact
which can cause serious
irritation.[1][2]

Hand

Chemical-resistant gloves

(e.g., Nitrile or Chloroprene),

tested according to EN 374.[2]

[5] It is recommended to wear

two pairs as a precautionary

measure.[5]

To prevent skin contact, as the

substance is harmful.[1][2]

Always use proper glove

removal technique.[5]

Body

A buttoned, full-length

laboratory coat.[5] Wear

appropriate protective clothing

to prevent skin exposure.[4][6]

To protect skin from accidental

splashes and contamination.[5]

| Respiratory| All handling should occur inside a certified chemical fume hood.[5] If use outside

a fume hood is unavoidable, respiratory protection is required.[5][7] | To prevent inhalation of

vapors, which can cause respiratory irritation.[1][2] |

Chemical and Physical Properties
Understanding the properties of Isophorone-d5 is crucial for safe handling and storage.

Table 2: Physical and Chemical Data for Isophorone and Isophorone-d5
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Property Value Source

Chemical Formula C₉H₉D₅O [3]

Molecular Weight 143.24 g/mol [3]

Appearance
Clear, colorless liquid with a

peppermint-like odor.[8][9]
[8][9]

Boiling Point 213-214 °C (lit.) [3]

Melting Point -8 °C (lit.) [3]

Density 0.956 g/mL at 25 °C [3]

Flash Point 96.0 °C (204.8 °F) - closed cup [3]

Storage Temperature -20°C [3]

OSHA PEL (8 HR TWA)
0.0050 ppm (for Isophorone

diisocyanate)
[5]

| OSHA STEL | 0.02 ppm (for Isophorone diisocyanate) |[5] |

Operational Plan: From Preparation to Disposal
This section provides a step-by-step guide for the safe handling and disposal of Isophorone-
d5.

Step 1: Preparation and Pre-Handling

Risk Assessment: Before beginning work, perform a risk assessment specific to your

experiment.

Fume Hood: Ensure the chemical fume hood is certified and functioning with a face velocity

between 80-125 feet per minute.[5]

Gather Materials: Assemble all necessary equipment, including PPE, spill cleanup materials

(absorbent pads, sand, or vermiculite), and waste containers.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/738085
https://www.sigmaaldrich.com/JP/ja/product/aldrich/738085
https://pubchem.ncbi.nlm.nih.gov/compound/Isophorone
https://en.wikipedia.org/wiki/Isophorone
https://pubchem.ncbi.nlm.nih.gov/compound/Isophorone
https://en.wikipedia.org/wiki/Isophorone
https://www.sigmaaldrich.com/JP/ja/product/aldrich/738085
https://www.sigmaaldrich.com/JP/ja/product/aldrich/738085
https://www.sigmaaldrich.com/JP/ja/product/aldrich/738085
https://www.sigmaaldrich.com/JP/ja/product/aldrich/738085
https://www.sigmaaldrich.com/JP/ja/product/aldrich/738085
https://www.purdue.edu/ehps/rem/documents/sops/sopisophoronediisocyanate.docx
https://www.purdue.edu/ehps/rem/documents/sops/sopisophoronediisocyanate.docx
https://www.benchchem.com/product/b3333701?utm_src=pdf-body
https://www.benchchem.com/product/b3333701?utm_src=pdf-body
https://www.purdue.edu/ehps/rem/documents/sops/sopisophoronediisocyanate.docx
https://img.guidechem.com/mdsd/78-59-1_1289336099311.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3333701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Equipment: Confirm that an eyewash station and safety shower are accessible

and operational.[4]

Equilibrate Compound: Before opening, allow the Isophorone-d5 container to equilibrate to

room temperature to prevent condensation of atmospheric moisture, which could

compromise isotopic purity.[10]

Step 2: Safe Handling Protocol

Work Area: Conduct all manipulations of Isophorone-d5 exclusively within a chemical fume

hood.[5]

Avoid Contact: Avoid all contact with skin and eyes and prevent the inhalation of any vapor

or mist.[1][6]

Dispensing: When transferring the liquid, use appropriate tools to minimize splashes or

aerosol generation.

Container Management: Keep the container tightly closed when not in use to prevent

contamination and evaporation.[1][4] Store in a cool, dry, and well-ventilated area.[1][4] For

long-term stability, store at -20°C in an amber vial to protect from light.[3][10]

Hygiene: Do not eat, drink, or smoke in the handling area.[1][11] Wash hands thoroughly

before breaks and immediately after handling the product.[5][11]

Step 3: Spill and Emergency Procedures

Evacuation: In case of a significant spill, immediately evacuate the area and alert others.[5]

Containment: For small spills within the fume hood, absorb the liquid with an inert material

like vermiculite, sand, or earth.[4] Prevent the spill from entering drains.[2][6]

Cleanup: Scoop the absorbed material using non-sparking tools into a suitable, labeled

container for hazardous waste disposal.[4]

First Aid:
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Skin Contact: Immediately remove contaminated clothing and wash the affected skin with

plenty of soap and water.[1][11]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding eyelids open. Seek medical attention.[4][11]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory

support and seek immediate medical aid.[4][7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[4][11]

Step 4: Waste Disposal Plan

Waste Classification: Isophorone-d5 and any materials contaminated with it must be treated

as hazardous waste.[2]

Containerization: Store waste in a dedicated, closed, and properly labeled hazardous waste

container.[5]

Disposal Method: Contact a licensed professional waste disposal service.[1] The

recommended disposal method is to dissolve the material in a combustible solvent and burn

it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Regulations: Adhere to all federal, state, and local environmental regulations for hazardous

waste disposal.[1] Do not dispose of it in the sewage system.[1][2]

Workflow for Handling Isophorone-d5
The following diagram outlines the logical steps and decision points for the safe handling of

Isophorone-d5.
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1. Preparation
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Caption: Workflow for the safe handling and disposal of Isophorone-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3333701?utm_src=pdf-custom-synthesis
https://www.aglayne.com/wp-content/uploads/2016/09/Isophorone-SDS-Prasol-Chemicals-6-18.pdf
https://www.carlroth.com/medias/SDB-37HE-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjgzMzN8YXBwbGljYXRpb24vcGRmfGFHSTJMMmhsWmk4NU1UZ3pOVEUwT1RVeE56RXdMMU5FUWw4ek4waEZYMGRDWDBWT0xuQmtaZ3xiNmQwODk4ODM3MGFiYmMxOTU2MTVmNmY0MDlhMDJkZDBiOWE1MWExNjcyNzQ5MDliMjUwMjlmY2M3OGIxNWJj
https://www.sigmaaldrich.com/JP/ja/product/aldrich/738085
https://img.guidechem.com/mdsd/78-59-1_1289336099311.pdf
https://www.purdue.edu/ehps/rem/documents/sops/sopisophoronediisocyanate.docx
https://www.cdhfinechemical.com/images/product/msds/19_1766405285_ISO-PHORONE-CASNO-78-59-1-MSDS.pdf
https://www.cdc.gov/niosh/npg/npgd0355.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isophorone
https://en.wikipedia.org/wiki/Isophorone
https://www.benchchem.com/pdf/Best_Practices_for_Storing_and_Handling_Deuterated_Internal_Standards_A_Technical_Guide.pdf
http://www.cometchemical.com/msds/isophoroneen.pdf
https://www.benchchem.com/product/b3333701#personal-protective-equipment-for-handling-isophorone-d5
https://www.benchchem.com/product/b3333701#personal-protective-equipment-for-handling-isophorone-d5
https://www.benchchem.com/product/b3333701#personal-protective-equipment-for-handling-isophorone-d5
https://www.benchchem.com/product/b3333701#personal-protective-equipment-for-handling-isophorone-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3333701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing
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